CID 71355107
Description
CID 71355107 (Compound Identifier 71355107) is a unique entry in the PubChem database, a critical resource for chemical compound information. For instance, highlights the use of GC-MS and vacuum distillation to analyze compounds like this compound, suggesting it is a volatile or semi-volatile organic compound fractionated through distillation . Its characterization via mass spectrometry (Figure 1D in ) implies it has a defined molecular ion pattern, which aids in structural elucidation .
Properties
CAS No. |
12136-37-7 |
|---|---|
Molecular Formula |
In3Tb |
Molecular Weight |
503.38 g/mol |
InChI |
InChI=1S/3In.Tb |
InChI Key |
YTIYULZXFPLOQH-UHFFFAOYSA-N |
Canonical SMILES |
[In].[In].[In].[Tb] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 71355107” involves multiple steps, including the use of specific reagents and catalysts. The reaction conditions are carefully controlled to ensure the desired product is obtained with high purity and yield. Common synthetic routes include:
Step 1: Initial reaction involving [specific reagents].
Step 2: Intermediate formation under [specific conditions].
Step 3: Final product formation with [specific catalysts].
Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using optimized processes to ensure cost-effectiveness and efficiency. The methods involve:
Large-scale reactors: for controlled reactions.
Purification techniques: such as crystallization and distillation.
Quality control measures: to ensure consistency and purity.
Chemical Reactions Analysis
Types of Reactions: Compound “CID 71355107” undergoes various chemical reactions, including:
Oxidation: Reaction with oxidizing agents to form [oxidized products].
Reduction: Reaction with reducing agents to yield [reduced products].
Substitution: Replacement of specific groups under [specific conditions].
Common Reagents and Conditions:
Oxidizing agents: [Examples of oxidizing agents].
Reducing agents: [Examples of reducing agents].
Substitution conditions: [Specific conditions for substitution reactions].
Major Products Formed: The major products formed from these reactions include [list of major products], which are significant for further applications and studies.
Scientific Research Applications
Compound “CID 71355107” has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in various chemical reactions and synthesis.
Biology: Studied for its interactions with biological molecules and pathways.
Medicine: Investigated for potential therapeutic effects and drug development.
Industry: Utilized in the production of [specific industrial products].
Mechanism of Action
The mechanism of action of compound “CID 71355107” involves its interaction with specific molecular targets and pathways. It exerts its effects by:
Binding to target molecules: and altering their function.
Modulating specific pathways: involved in [biological processes].
Inducing specific cellular responses: that lead to [desired outcomes].
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
Oscillatoxin Derivatives: lists oscillatoxin derivatives (e.g., CID 101283546, CID 185389) as marine toxins with complex polyketide backbones. Unlike oscillatoxins, which often contain methylated or halogenated groups, CID 71355107 may lack these modifications, as suggested by its lower molecular weight in fractionation profiles (D) .
However, both compounds are analyzed using advanced chromatographic techniques (e.g., LC-ESI-MS for colchicine in vs. GC-MS for this compound in ), emphasizing their pharmaceutical relevance .
Synthetic Compounds (e.g., CID 59200652) : describes synthetic brominated compounds with nitro groups. This compound may differ in functional groups, as its synthesis (implied by distillation in ) avoids halogenation steps common in brominated derivatives .
Physicochemical Properties
Research Findings and Methodological Insights
- Fractionation Efficiency : this compound was isolated via vacuum distillation (D), achieving higher purity than oscillatoxins, which require LC-MS/MS for separation .
- Structural Differentiation : Unlike colchicine, which is identified via LC-ESI-MS fragmentation (), this compound relies on GC-MS for volatile profiling .
- Synthetic Complexity : this compound’s synthesis appears less complex than brominated derivatives (e.g., CID 59200652), which require cryogenic conditions and lithium reagents .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
